83-48-7

Stigmasterol

In Stock

• CAS RN:
• 83-48-7

• Formula:
• C29H48O

• InChI:
• InChI=1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-10,19-21,23-27,30H,7,11-18H2,1-6H3/b9-8+/t20-,21+,23-,24-,25+,26-,27-,28-,29+/m0/s1

• InChIKey:
• HCXVJBMSMIARIN-PHZDYDNGSA-N

• Stigmasterol analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Plant sterol, used as a precursor in the synthesis of progesterone.
  Stigmasterol is a plant sterol that comprises an unsaturated bond between C22 and C23. It is found in foods like margarines and yogurts. Stigmasterol is synthesized from the mevalonate pathway and is present during development stages in plants.
  Stigmasterol is a steroid derivative characterized by the hydroxyl group in position C-3 of the steroid skeleton, and unsaturated bonds in position 5-6 of the B ring, and position 22-23 in the alkyl substituent. Stigmasterol is found in the fats and oils of soybean, calabar bean and rape seed, as well as several other vegetables, legumes, nuts, seeds, and unpasteurized milk.
  Stigmasterol, also known as poriferasterol or phyt...

1,3-Dichloropropan-2-yl chloroformate

In Stock

• CAS RN:
• 55183-48-7

• Formula:
• C4H5Cl3O2

• InChI:
• InChI=1S/C4H5Cl3O2/c5-1-3(2-6)9-4(7)8/h3H,1-2H2

• InChIKey:
• WPRAJCBWNFZEAS-UHFFFAOYSA-N

• 1,3-Dichloropropan-2-yl chloroformate is a useful research compound. Its molecular formula is C4H5Cl3O2 and its molecular weight is 191.43. The purity is usually 95%.

4-Chloro-6-methylthiopyrimidine

In Stock

• CAS RN:
• 89283-48-7

• Formula:
• C5H5ClN2S

• InChI:
• InChI=1S/C5H5ClN2S/c1-9-5-2-4(6)7-3-8-5/h2-3H,1H3

• InChIKey:
• BMQSAIGMUNXTKZ-UHFFFAOYSA-N

• 4-Chloro-6-methylthiopyrimidine is a useful research compound. Its molecular formula is C5H5ClN2S and its molecular weight is 160.63 g/mol. The purity is usually 95%.

(3S)-3-amino-1-hydroxy-1,2,3,4-tetrahydroquinolin-2-one

In Stock

• CAS RN:
• 34783-48-7

• Formula:
• C9H10N2O2

• InChI:
• InChI=1S/C9H10N2O2/c10-7-5-6-3-1-2-4-8(6)11(13)9(7)12/h1-4,7,13H,5,10H2/t7-/m0/s1

• InChIKey:
• HYTRYTZFJVVZAF-ZETCQYMHSA-N

• Irriversible inhibitor of kynurenine amino transferase II (KAT II);  High Quality Biochemicals for Research Uses

2-Methylthio-adenosine-5'-diphosphate

Usually In Stock

• CAS RN:
• 34983-48-7

• Formula:
• C11H17N5O10P2S

• InChI:
• InChI=1S/C11H17N5O10P2S/c1-29-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(25-10)2-24-28(22,23)26-27(19,20)21/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H2,12,14,15)(H2,19,20,21)/t4-,6-,7-,10-/m1/s1

• InChIKey:
• WLMZTKAZJUWXCB-KQYNXXCUSA-N

• 2-Methylthio-adenosine-5'-diphosphate, also known as 2-Methylthio-adenosine-5'-diphosphate, is a useful research compound. Its molecular formula is C11H17N5O10P2S and its molecular weight is 473.3 g/mol. The purity is usually 95%.

2-(Naphthalen-2-ylmethoxy)benzaldehyde

In Stock

• CAS RN:
• 872183-48-7

• Formula:
• C18H14O2

• InChI:
• InChI=1S/C18H14O2/c19-12-17-7-3-4-8-18(17)20-13-14-9-10-15-5-1-2-6-16(15)11-14/h1-12H,13H2

• InChIKey:
• HFYQHCLSVAXTHF-UHFFFAOYSA-N

• 2-(Naphthalen-2-ylmethoxy)benzaldehyde is a useful research compound. Its molecular formula is C18H14O2 and its molecular weight is 262.3 g/mol. The purity is usually 95%.

2-[(5-Fluorothiophen-2-yl)-nitromethoxy]-N,N-dimethylethanamine

Usually In Stock

• CAS RN:
• 880083-48-7

• Formula:
• C9H13FN2O3S

• InChI:
• InChI=1S/C9H13FN2O3S/c1-11(2)5-6-15-9(12(13)14)7-3-4-8(10)16-7/h3-4,9H,5-6H2,1-2H3

• InChIKey:
• NAZQRKSPOGPMMU-UHFFFAOYSA-N

• 2-[(5-Fluorothiophen-2-yl)-nitromethoxy]-N,N-dimethylethanamine is a useful research compound. Its molecular formula is C9H13FN2O3S and its molecular weight is 248.27. The purity is usually 95%.

2-[(2-Chlorophenyl)methylamino]butan-1-ol

Usually In Stock

• CAS RN:
• 893583-48-7

• Formula:
• C11H16ClNO

• InChI:
• InChI=1S/C11H16ClNO/c1-2-10(8-14)13-7-9-5-3-4-6-11(9)12/h3-6,10,13-14H,2,7-8H2,1H3

• InChIKey:
• OGFBATFFPAVFKT-UHFFFAOYSA-N

• 2-[(2-Chlorophenyl)methylamino]butan-1-ol is a useful research compound. Its molecular formula is C11H16ClNO and its molecular weight is 213.71. The purity is usually 95%.

4-Methoxy-4'-(4-methylpiperazinomethyl) benzophenone

In Stock

• CAS RN:
• 898783-48-7

• Formula:
• C20H24N2O2

• InChI:
• InChI=1S/C20H24N2O2/c1-21-11-13-22(14-12-21)15-16-3-5-17(6-4-16)20(23)18-7-9-19(24-2)10-8-18/h3-10H,11-15H2,1-2H3

• InChIKey:
• PVRKIXNUSRYKBV-UHFFFAOYSA-N

• 4-Methoxy-4'-(4-methylpiperazinomethyl) benzophenone is a useful research compound. Its molecular formula is C20H24N2O2 and its molecular weight is 324.4 g/mol. The purity is usually 95%.

(3S)-1-cyclopropylpiperidin-3-amine

In Stock

• CAS RN:
• 1218683-48-7

• Formula:
• C8H16N2

• InChI:
• InChI=1S/C8H16N2/c9-7-2-1-5-10(6-7)8-3-4-8/h7-8H,1-6,9H2/t7-/m0/s1

• InChIKey:
• NDISUUBHSUMXEW-ZETCQYMHSA-N

• (3S)-1-cyclopropylpiperidin-3-amine is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23. The purity is usually 95%.

2-N,2-N-Dimethyl-6-propan-2-yl-4-N-prop-2-ynyl-1,3,5-triazine-2,4-diamine

In Stock

• CAS RN:
• 1645383-48-7

• Formula:
• C11H17N5

• InChI:
• InChI=1S/C11H17N5/c1-6-7-12-10-13-9(8(2)3)14-11(15-10)16(4)5/h1,8H,7H2,2-5H3,(H,12,13,14,15)

• InChIKey:
• FTVMJPWKXGPAGV-UHFFFAOYSA-N

• 2-N,2-N-Dimethyl-6-propan-2-yl-4-N-prop-2-ynyl-1,3,5-triazine-2,4-diamine is a useful research compound. Its molecular formula is C11H17N5 and its molecular weight is 219.292. The purity is usually 95%.

N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

In Stock

• CAS RN:
• 1797083-48-7

• Formula:
• C20H22N4OS

• InChI:
• InChI=1S/C20H22N4OS/c25-19(14-16-4-3-13-26-16)22-11-12-24-18-6-2-1-5-17(18)20(23-24)15-7-9-21-10-8-15/h3-4,7-10,13H,1-2,5-6,11-12,14H2,(H,22,25)

• InChIKey:
• UNTIFEVHQOJYOV-UHFFFAOYSA-N

• N-(2-(3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C20H22N4OS and its molecular weight is 366.48. The purity is usually 95%.

2-(2,2-Difluoroethoxy)-5-(difluoromethyl)benzoic acid

Usually In Stock

• CAS RN:
• 2248283-48-7

• Formula:
• C10H8F4O3

• InChI:
• InChI=1S/C10H8F4O3/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16/h1-3,8-9H,4H2,(H,15,16)

• InChIKey:
• MUJRMFHIPKIIDT-UHFFFAOYSA-N

• 2-(2,2-Difluoroethoxy)-5-(difluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C10H8F4O3 and its molecular weight is 252.165. The purity is usually 95%.

2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidin-4(3H)-one

In Stock

• CAS RN:
• 1823183-48-7

• Formula:
• C11H5ClF5N3O

• InChI:
• InChI=1S/C11H5ClF5N3O/c12-5-1-4(11(15,16)17)3-18-8(5)10-19-6(9(13)14)2-7(21)20-10/h1-3,9H,(H,19,20,21)

• InChIKey:
• MDKAAAXZLPHZLW-UHFFFAOYSA-N

• 2-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)-6-(difluoromethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C11H5ClF5N3O and its molecular weight is 325.62 g/mol. The purity is usually 95%.

Boceprevir Metabolite M4-d9 Methyl Ester

In Stock

• CAS RN:
• 1158083-48-7

• Formula:
• C20H35N3O4

• InChI:
• InChI=1S/C20H35N3O4/c1-18(2,3)14(21-17(26)22-19(4,5)6)15(24)23-10-11-12(20(11,7)8)13(23)16(25)27-9/h11-14H,10H2,1-9H3,(H2,21,22,26)/t11-,12-,13-,14+/m0/s1/i4D3,5D3,6D3

• InChIKey:
• BOAWSIPWPIUQLQ-XEEUUKSTSA-N

• Protected Boceprevir Metabolite M4-d9. A labeled metabolite of the Hepatitis C virus NS3 serine protease inhibitor Boceprevir.